Cas no 56961-88-7 (Acetamide, N-(4-chloro-3-methylphenyl)-)

Acetamide, N-(4-chloro-3-methylphenyl)- structure
56961-88-7 structure
Product Name:Acetamide, N-(4-chloro-3-methylphenyl)-
CAS No:56961-88-7
MF:C9H10ClNO
MW:183.634801387787
CID:1601203
PubChem ID:3310314
Update Time:2025-04-21

Acetamide, N-(4-chloro-3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(4-chloro-3-methylphenyl)-
    • 4'-CHLORO-3'-METHYLACETANILIDE
    • N-(4-chloro-3-methylphenyl)acetamide
    • DTXSID80391327
    • 56961-88-7
    • 4'-CHLORO-M-ACETOTOLUIDIDE
    • AKOS024324308
    • SCHEMBL405569
    • CS-003/03945048
    • DA-04789
    • Inchi: 1S/C9H10ClNO/c1-6-5-8(11-7(2)12)3-4-9(6)10/h3-5H,1-2H3,(H,11,12)
    • InChI Key: GQDALRCTGVFMGP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)NC(C)=O

Computed Properties

  • Exact Mass: 183.0452
  • Monoisotopic Mass: 183.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

Acetamide, N-(4-chloro-3-methylphenyl)- Pricemore >>

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